5-Amino-6-[5-amino-6-[5-amino-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-2-(hydroxymethyl)oxane-3,4-diol

• IUPAC Name: 5-amino-6-[5-amino-6-[5-amino-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-2-(hydroxymethyl)oxane-3,4-diol
• InChI: InChI=1S/C18H35N3O13/c19-7-12(27)14(5(2-23)30-16(7)29)33-18-9(21)13(28)15(6(3-24)32-18)34-17-8(20)11(26)10(25)4(1-22)31-17/h4-18,22-29H,1-3,19-21H2
• InChI Key: RQFQJYYMBWVMQG-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)N)OC3C(OC(C(C3O)N)O)CO)CO)N)O)O)O
• Molecular Formula: C18H35N3O13
• Molecular Weight: 501.5 g/mol

Description

5-Amino-6-[5-amino-6-[5-amino-4,6-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4-hydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-2-(hydroxymethyl)oxane-3,4-diol is a useful research compound. Its molecular formula is C18H35N3O13 and its molecular weight is 501.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Chemoprevention and Organic Synthesis : Compounds similar to the queried chemical have been investigated for their anti-inflammatory activity and potential as chemoprevention agents. They also serve as useful building blocks in organic synthesis (Rüger, Nieger, Es-Sayed, & Bräse, 2010).

• Solubility Studies : Research has been conducted on the solubilities of related compounds in ethanol–water solutions, which is crucial for understanding their behavior in various solvents and applications in pharmaceutical formulations (Zhang, Gong, Wang, & Qu, 2012).

• Molecular Modeling and Binding Abilities : Studies involving molecular modeling and spectroscopic measurements have explored the binding abilities of related organic frameworks, which is significant for understanding molecular interactions in biochemistry and drug design (Kumar & Mishra, 2007).

• Antiviral Activity : Some compounds structurally similar have shown antiviral activity, specifically against herpes simplex virus, highlighting their potential in antiviral drug development (Harnden, Jarvest, Bacon, & Boyd, 1987).

• Catalysis in Green Chemistry : These compounds have also been used as substrates in catalytic reactions for the synthesis of environmentally friendly products, which is important in the field of green chemistry (Amarasekara, Singh, Larkin, Hasan, & Fan, 2015).

• Spectroscopic Studies : Detailed vibrational spectroscopic study and analysis of similar compounds have been conducted to understand their molecular structure and interactions, which is essential for the development of novel pharmaceuticals and materials (Aydın & Özpozan, 2020).